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molecular formula C12H24O2Si B8361414 4-(Triethylsilyloxy)cyclohexanone

4-(Triethylsilyloxy)cyclohexanone

Cat. No. B8361414
M. Wt: 228.40 g/mol
InChI Key: KWQZDWYVRNCQFD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08394995B2

Procedure details

6.1 mg (0.02 mmol) of sodium 2-iodobenzenesulfonate prepared by Preparation Example 4, 0.49 g (0.8 mmol) of powdered Oxone (registered trademark), 0.5 g (3.5 mmol) of anhydrous sodium sulfate and 230 mg (1 mmol) of 4-(triethylsilyloxy)cyclohexanol were added to 5 ml of ethyl acetate, and the mixture was heated at 70° C. while being stirred under a nitrogen for eight hours. The later treatment was carried out in the same way as in Example 1, and then 4-(triethylsilyloxy)cyclohexanone was obtained. The yield of the obtained 4-(triethylsilyl oxy)cyclohexanone was determined and the result is shown in Table 2. (Yield 74%)
Name
sodium 2-iodobenzenesulfonate
Quantity
6.1 mg
Type
reactant
Reaction Step One
Name
Oxone
Quantity
0.49 g
Type
reactant
Reaction Step One
Name
sodium sulfate
Quantity
0.5 g
Type
reactant
Reaction Step One
Name
4-(triethylsilyloxy)cyclohexanol
Quantity
230 mg
Type
reactant
Reaction Step One
Name
ethyl acetate
Quantity
5 mL
Type
solvent
Reaction Step Two
Name
4-(triethylsilyloxy)cyclohexanone
Yield
74%

Identifiers

REACTION_CXSMILES
IC1C=CC=CC=1S([O-])(=O)=O.[Na+].OOS([O-])=O.[K+].S([O-])([O-])(=O)=O.[Na+].[Na+].[CH2:26]([Si:28]([CH2:39][CH3:40])([CH2:37][CH3:38])[O:29][CH:30]1[CH2:35][CH2:34][CH:33]([OH:36])[CH2:32][CH2:31]1)[CH3:27]>C(OCC)(=O)C>[CH2:37]([Si:28]([CH2:26][CH3:27])([CH2:39][CH3:40])[O:29][CH:30]1[CH2:35][CH2:34][C:33](=[O:36])[CH2:32][CH2:31]1)[CH3:38] |f:0.1,2.3,4.5.6|

Inputs

Step One
Name
sodium 2-iodobenzenesulfonate
Quantity
6.1 mg
Type
reactant
Smiles
IC1=C(C=CC=C1)S(=O)(=O)[O-].[Na+]
Name
Oxone
Quantity
0.49 g
Type
reactant
Smiles
OOS(=O)[O-].[K+]
Name
sodium sulfate
Quantity
0.5 g
Type
reactant
Smiles
S(=O)(=O)([O-])[O-].[Na+].[Na+]
Name
4-(triethylsilyloxy)cyclohexanol
Quantity
230 mg
Type
reactant
Smiles
C(C)[Si](OC1CCC(CC1)O)(CC)CC
Step Two
Name
ethyl acetate
Quantity
5 mL
Type
solvent
Smiles
C(C)(=O)OCC

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
70 °C
Stirring
Type
CUSTOM
Details
while being stirred under a nitrogen for eight hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Details
Reaction Time
 8 h
Name
4-(triethylsilyloxy)cyclohexanone
Type
product
Smiles
C(C)[Si](OC1CCC(CC1)=O)(CC)CC
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 74%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.